Cas no 715-89-9 (4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 715-89-9
• MF: C₁₀H₉FN₂OS
• MW: 224.254664182663
• CID: 545346
• PubChem ID: 3799990
• Update Time: 2025-07-23

4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(5-fluoro-2-methoxyphenyl)-
• 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine
• 2-Amino-4-<5-fluor-2-methoxyphenyl>-thiazol
• 4-(5-fluoro-2-methoxy-phenyl)-thiazol-2-ylamine
• DTXSID80396594
• 715-89-9
• 4-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine
• AKOS000123909
• Z48847492
• EN300-40925

• Inchi： 1S/C10H9FN2OS/c1-14-9-3-2-6(11)4-7(9)8-5-15-10(12)13-8/h2-5H,1H3,(H2,12,13)
• InChI Key： AJSHECLHRCNMOP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 224.04200
• Monoisotopic Mass: 224.04196225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 3.12120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine

Introduction to 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 715-89-9)

4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 715-89-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and methoxy substituents in its aromatic ring system contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine consists of a thiazole core linked to a phenyl ring substituted with fluorine and methoxy groups. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The thiazole ring is particularly noteworthy, as it is a common motif in many bioactive molecules, including antibiotics and antifungal agents. Its sulfur-rich structure allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluoro group in 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine plays a crucial role in modulating the electronic properties of the molecule, thereby affecting its pharmacokinetic profile. Similarly, the methoxy group contributes to hydrophobic interactions, which are essential for membrane permeability and target recognition.

The compound's potential applications extend to various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Current research suggests that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, studies have indicated that modifications at the thiazole nitrogen can enhance binding affinity to protein targets, leading to more potent pharmacological effects.

One of the most compelling aspects of 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine is its versatility in medicinal chemistry. The presence of multiple reactive sites allows for extensive structural diversification through various synthetic strategies. Researchers have employed techniques such as nucleophilic substitution, cyclization reactions, and cross-coupling methodologies to generate novel analogs with improved efficacy and reduced toxicity. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The integration of computational methods into drug discovery has also played a pivotal role in optimizing the properties of 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine derivatives. Molecular modeling techniques have been used to predict binding interactions with biological targets, aiding in the design of molecules with enhanced pharmacological activity. Additionally, virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

In conclusion, 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive scaffold for developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs.